Cas no 1806991-46-7 (Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate)

• Product Name: Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate
• CAS No: 1806991-46-7
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4885166
• Update Time: 2025-06-11

Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate

• Inchi： 1S/C9H7BrF3NO2/c1-16-9(15)5-6(11)4(2-10)3-14-7(5)8(12)13/h3,8H,2H2,1H3
• InChI Key： SFFFPKJXSLLVPF-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)F)C(C(=O)OC)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate

Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate

Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate (CAS No. 1806991-46-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular architecture, featuring a pyridine core substituted with bromomethyl, difluoromethyl, and fluoro groups, imparts distinct electronic and steric properties that make it invaluable for drug discovery and development.

The significance of this compound lies in its ability to act as a versatile building block for the construction of more complex pharmacophores. The presence of the bromomethyl group provides a reactive site for further functionalization, enabling the introduction of diverse substituents through nucleophilic substitution reactions. This flexibility is particularly advantageous in the design of novel therapeutic agents targeting various disease pathways. Additionally, the difluoromethyl moiety is known to enhance metabolic stability and binding affinity, making it a preferred choice in medicinal chemistry.

In recent years, there has been a surge in research focused on the development of fluorinated pyridines due to their promising pharmacological properties. Pyridine derivatives have been extensively studied for their roles in treating neurological disorders, infectious diseases, and cancer. The compound Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate, with its strategic substitution pattern, has emerged as a key intermediate in synthesizing novel fluorinated pyridines with enhanced biological activity.

One of the most compelling aspects of this compound is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently implicated in various diseases, including cancer. By incorporating the bromomethyl and difluoromethyl groups into the pyridine core, researchers can design molecules that exhibit potent inhibitory effects on specific kinases. For instance, recent studies have demonstrated that derivatives of Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate can selectively inhibit tyrosine kinases, which are overexpressed in many cancerous tissues.

The fluoro group present in this compound also contributes to its pharmacological profile by influencing both lipophilicity and metabolic stability. Fluoro substitution is a well-established strategy in drug design, often used to improve oral bioavailability and resistance to enzymatic degradation. The combination of these features makes Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate, CAS No. 1806991-46-7, an attractive candidate for further development into novel therapeutic agents.

In addition to its role in kinase inhibition, this compound has shown potential in other therapeutic areas. For example, fluorinated pyridines have been explored as antiviral agents due to their ability to disrupt viral replication cycles. The structural features of Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-
fluoropyridine-3-carboxylate make it a suitable scaffold for designing molecules that can interfere with viral enzymes or receptors.

The synthesis of Methyl 5-(
) has been optimized to ensure high yield and purity, making it commercially viable for pharmaceutical applications. Advanced synthetic methodologies have been employed to introduce the bromomethyl and difluoromethyl groups with minimal side reactions. These techniques include palladium-catalyzed cross-coupling reactions and metal-halogen exchange processes, which are well-suited for constructing complex organic molecules.

The growing interest in fluorinated pyridines has also spurred innovation in analytical techniques for their characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of Methyl 5-(
). These analytical methods provide critical data for understanding the compound's reactivity and potential biological activity.

Emerging research indicates that Methyl 5-(
) may have applications beyond traditional pharmaceuticals. For instance, its unique structural motifs could be leveraged in materials science for developing new types of organic semiconductors or luminescent materials. The electron-withdrawing nature of the fluoro and difluoromethyl groups can influence electronic properties, making this compound a candidate for optoelectronic applications.

The future prospects of Methyl 5-(
) are promising, with ongoing studies exploring its potential in various therapeutic areas. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.